Cas no 62170-45-0 (Benzonitrile, 2-(3-butenyl)-)

• Product Name: Benzonitrile, 2-(3-butenyl)-
• CAS No: 62170-45-0
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD01319564
• CID: 455671
• PubChem ID: 14381058
• Update Time: 2025-04-19

Benzonitrile, 2-(3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-butenyl)-
• 2-(But-3-en-1-yl)benzonitrile
• 4-(2-Cyanophenyl)-1-butene
• 4-(2-Cyanophenyl)but-1-ene
• 2-(3-Butenyl)benzonitrile
• 2-(But-3-enyl)benzonitril
• AGN-PC-0018KE
• CTK2C5758
• DTXSID20559585
• AKOS016016750
• SCHEMBL16115312
• 62170-45-0
• COEKIOUOIHGYEJ-UHFFFAOYSA-N
• 2-but-3-enylbenzonitrile
• MFCD01319564

• MDL： MFCD01319564
• Inchi： 1S/C11H11N/c1-2-3-6-10-7-4-5-8-11(10)9-12/h2,4-5,7-8H,1,3,6H2
• InChI Key： COEKIOUOIHGYEJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CCC=C

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79